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Cat. No.: B1195273 Get Quote

These notes provide researchers, scientists, and professionals with detailed techniques for the

spot application of Flupropanate, a selective, soil-residual herbicide used for controlling

invasive perennial grasses. Proper application is critical to maximize efficacy while minimizing

off-target environmental impacts.

Introduction to Flupropanate
Flupropanate is a slow-acting, systemic herbicide primarily absorbed through the root system

of target plants.[1][2][3] It functions by inhibiting essential enzyme production, leading to the

gradual death of the plant over 2 to 12 months.[1] Its efficacy is dependent on rainfall to move

the herbicide into the soil for root uptake.[3][4] This residual nature provides long-term control

of emerging seedlings for up to several years.[1] In ecological studies, spot application is the

preferred method to selectively target invasive species and minimize damage to surrounding

native vegetation.[1][4][5]

Key Application Techniques
Two primary methods are used for spot application of Flupropanate: granular application and

liquid application.

Granular Spot Application: Involves applying a measured amount of granular herbicide

directly to the soil at the base of the target plant. This method is effective in hard-to-reach

areas and reduces the risk of spray drift.[3]
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Liquid Spot Spraying: Typically involves a higher volume of diluted herbicide sprayed to wet

the foliage and soil around the target plant.

Low-Volume, High-Concentration Liquid Application: A precise technique where a small,

concentrated dose of liquid Flupropanate is applied directly into the base or center of the

tussock grass.[4][6] This method is highly selective, minimizes off-target damage, and is

suitable for sensitive ecosystems.[4]

Quantitative Data Summary
The following tables summarize recommended spot application rates for both granular and

liquid Flupropanate formulations based on target weed species.

Table 1: Granular Flupropanate Spot Application Rates
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Target Weed
Species

Application
Rate (per m²)

Application
Rate (per
tussock)

Key
Recommendati
ons & Timing

Source(s)

Serrated
Tussock
(Nassella
trichotoma)

1.5 g -

Apply from
February to
December.
Graze area
first to reduce
desirable
species cover.

[7]

African

Lovegrass

(Eragrostis

curvula)

2.25 g -

Apply from

February to

December.

[7]

Needle Grasses

(Nassella spp.)
2.25 g -

Apply from

February to

December to

actively growing

plants.

[7]

Weedy

Sporobolus

species

1.5 g - 2.25 g -

Apply when

plants are

actively growing

and stress-free.

[8]

Perennial

Mission Grass

(Cenchrus

polystachios)

- 4.5 g
Apply directly

into the tussock.
[9]

| Gamba Grass (Andropogon gayanus) | - | 9.0 g | Apply directly into the tussock. |[9] |

Table 2: Liquid Flupropanate Spot Application Rates
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Target
Weed
Species

Formulation
Rate per
100L Water

Rate per
Tussock
(Active
Ingredient)

Key
Recommen
dations &
Timing

Source(s)

Serrated
Tussock
(Nassella
trichotoma)

745 g/L
150 - 200
mL

-

Can be
applied
year-round.
Use a dye
marker.

[10][11]

Serrated

Tussock (to

prevent

seeding)

745 g/L

150 - 200 mL

(+ 120 mL

Glyphosate

360 g/L)

-

Apply from

September to

November

before stem

elongation.

[10][12]

Parramatta

Grass

(Sporobolus

spp.)

745 g/L 200 mL -

Apply from

December to

February.

[10]

Giant Rat's

Tail Grass

(Sporobolus

pyramidalis)

745 g/L -
0.149 - 0.298

g

Apply a

concentrated

shot into the

base of the

tussock.

Effective

even during

the dry

season.

[4][6]

Perennial

Mission

Grass

(Cenchrus

polystachios)

745 g/L -
0.6 mL (of

product)

Apply directly

into the

tussock.

[9]
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| Gamba Grass (Andropogon gayanus) | 745 g/L | - | 1.2 mL (of product) | Apply directly into the

tussock. |[9] |

Experimental Protocols
Protocol 1: High-Efficacy, Low-Volume Spot Application
of Liquid Flupropanate
This protocol is adapted from field trials conducted on Sporobolus pyramidalis and is designed

for maximum selectivity and minimal off-target damage.[4][6]

Objective: To determine the efficacy of a low-volume, high-concentration spot application of

liquid Flupropanate for the control of invasive tussock grasses.

Materials:

Liquid Flupropanate (e.g., 745 g/L formulation)

5 L backpack sprayer or container

Calibrated applicator capable of delivering a precise, small volume (e.g., N.J Phillips® 5 mL

Metal Tree Injector or similar)

Water

Personal Protective Equipment (PPE) as per product label

Marking stakes and GPS for plot identification

Methodology:

Site Selection: Identify a study area with a scattered to moderate infestation of the target

grass species. Ensure the site is suitable for long-term monitoring (12-24 months).

Experimental Design:

Establish multiple plots, each containing a set number of individual tussocks (e.g., 20-30).
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Randomly assign treatments to each plot. Treatments should include a range of

Flupropanate rates and an untreated control.

Example treatments based on Warren & Vogler (2024):

Control (No treatment)

Low Rate: 0.149 g active ingredient (a.i.) per tussock

Medium Rate: 0.2235 g a.i. per tussock

High Rate: 0.298 g a.i. per tussock

Mark each individual tussock with a uniquely numbered tag for repeated assessment.

Treatment Preparation & Application:

Calculate the dilution required to deliver the target a.i. in a small volume (e.g., 4 mL). For a

745 g/L product, to get 0.2235 g a.i., you would need 0.3 mL of product mixed with 3.7 mL

of water.

Calibrate the applicator to ensure it delivers the precise volume with each shot.

Apply the solution as a single, direct stream into the center/base of each tussock.

Complete foliage coverage is not necessary as the herbicide is primarily root-absorbed.[4]

Data Collection & Assessment:

Baseline: Before application, record the size (e.g., diameter) and health (e.g., greenness

score) of each tussock.

Post-Treatment Monitoring: Conduct assessments at regular intervals (e.g., 3, 6, 9, and 12

months) after application. Flupropanate is slow-acting.[1]

Efficacy Metrics: Record tussock mortality (%). Assess the health of surviving tussocks

using a rating scale.
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Reproductive Assessment: Count the number of reproductive seed heads on each tussock

during the growing season following treatment.

Off-Target Effects: Visually assess a defined radius (e.g., 50 cm) around each treated

tussock for any signs of damage to non-target species.

Protocol 2: General Purpose Granular Spot Application
This protocol is for applying granular Flupropanate to individual plants or small patches.

Objective: To control isolated invasive grasses using granular Flupropanate.

Materials:

Granular Flupropanate

Calibrated application shaker or gloved hand for manual application

Weighing scale to measure correct dosage

PPE as per product label

Methodology:

Identification: Positively identify the target weed.

Rate Calculation: Refer to the product label or Table 1 for the correct rate (e.g., 1.5 g/m² for

Serrated Tussock).[7]

Application:

Measure the required amount of granules for the target plant or area.

Apply the granules evenly to the soil surface around the base of the plant.

For best results, apply during periods of active plant growth when rainfall is expected to

wash the granules into the soil.[7]
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Monitoring: Observe the target plant over several months for signs of decline. The residual

effect of the herbicide will also help suppress new seedling germination in the treated area.

Visualizations
// Nodes A [label="1. Site Selection\n(Define study area with target species)",

fillcolor="#4285F4", fontcolor="#FFFFFF"]; B [label="2. Experimental Design\n(Randomized

plots, define treatments & control)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; C [label="3.

Baseline Data Collection\n(GPS plots, tag individual plants, measure initial health)",

fillcolor="#FBBC05"]; D [label="4. Treatment Application\n(Calibrate equipment, apply precise

dose to tussock base)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; E [label="5. Post-Treatment

Monitoring\n(Assess at 3, 6, 12 months)", fillcolor="#34A853", fontcolor="#FFFFFF"]; F

[label="6. Data Analysis\n(Calculate mortality %, assess reproductive suppression)",

fillcolor="#5F6368", fontcolor="#FFFFFF"]; G [label="7. Conclusion\n(Determine effective rates,

assess non-target impact)", fillcolor="#202124", fontcolor="#FFFFFF"];

// Edges A -> B; B -> C; C -> D; D -> E; E -> F [label="Collect efficacy & off-target data"]; F ->

G; } }

Caption: Workflow for a Flupropanate spot application field experiment.

// Edges Herbicide -> RootUptake [style=solid, arrowhead=normal, label="Activation"]; Rain ->

RootUptake [style=solid, arrowhead=normal]; RootUptake -> Translocation; Translocation ->

Enzyme; Enzyme -> AminoAcid; AminoAcid -> Growth; Growth -> Death; }

Caption: Simplified mechanism of Flupropanate action in target plants.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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